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This technical guide provides an in-depth overview of the commercial availability, suppliers, and

key technical data of Crotononitrile (CAS No: 4786-20-3), a versatile reagent in organic

synthesis and a subject of interest in toxicological studies. Aimed at researchers, scientists, and

drug development professionals, this document consolidates essential information to facilitate

procurement and application of this chemical compound.

Commercial Availability and Suppliers
Crotononitrile, also known as 2-butenenitrile, is commercially available from a range of

chemical suppliers, catering to both research and bulk quantity requirements. The compound is

typically offered as a mixture of (E) and (Z)-isomers, with the (E)-isomer being the major

component. High-purity grades are also available for applications demanding stringent quality

control.

Key suppliers for Crotononitrile include major international chemical companies as well as

specialized manufacturers. The following tables summarize the readily available commercial

offerings for Crotononitrile, providing a comparative overview of suppliers, purity levels, and

available quantities. Pricing information is subject to fluctuation and should be confirmed with

the respective suppliers.
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Table 1: Commercial Suppliers of Crotononitrile (Mixture of cis and trans isomers)

Supplier Product Name CAS Number Purity
Available
Quantities

Sigma-Aldrich

Crotononitrile,

mixture of cis

and trans

4786-20-3 99%
5 mL, 100 mL,

500 mL[1][2]

Smolecule Crotononitrile 627-26-9 In Stock Varies

Godavari

Biorefineries Ltd.

Crotonitrile

(Mixture of Cis &

Trans Isomer)

4786-20-3 Min 98.00%
HDPE Drums,

ISO tank[3]

ChemicalBook
Crotononitrile

(pract)
4786-20-3 97%-99.9%

1 kg and other

quantities[4]

BuyersGuideChe

m
Crotononitrile 4786-20-3 Varies Varies

TCI Chemicals

trans-

Crotononitrile

(contains ca.

20% cis- isomer)

627-26-9 >75.0%(GC) Varies[5]

Table 2: Commercial Suppliers of trans-Crotononitrile

Supplier Product Name CAS Number Purity

Available
Quantities &
Indicative
Pricing

Synscale Tech

Inc.

trans-

Crotononitrile
627-26-9 98%

1 kg (

900), 20𝑘𝑔(900),20kg(

5300), 100 kg

(inquiry), 1 ton

(inquiry)[6]
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Technical Data and Safety Information
Crotononitrile is a clear, colorless to light yellow liquid with a pungent odor. It is a flammable

and toxic compound, and appropriate safety precautions must be observed during handling

and storage. For detailed safety information, always refer to the latest Safety Data Sheet (SDS)

provided by the supplier.

Table 3: Physicochemical Properties of Crotononitrile

Property Value Reference

Molecular Formula C4H5N [7][8]

Molecular Weight 67.09 g/mol [7][8]

Boiling Point 120-121 °C

Density 0.824 g/mL at 25 °C

Flash Point 16 °C [9]

Solubility
Soluble in water (25 g/L at 25

°C)

Safety Summary:

Crotononitrile is classified as a highly flammable liquid and vapor. It is harmful if swallowed,

causes skin and serious eye irritation.[5][9] Personal protective equipment (PPE), including

safety goggles, gloves, and a respirator, should be worn when handling this chemical. Work

should be conducted in a well-ventilated area, preferably a fume hood.

Applications in Organic Synthesis
Crotononitrile is a valuable building block in organic synthesis due to the presence of both a

reactive nitrile group and a carbon-carbon double bond. It participates in a variety of chemical

transformations to construct more complex molecules, particularly nitrogen-containing

heterocycles which are prevalent in pharmaceuticals and agrochemicals.

Baylis-Hillman Reaction
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The Baylis-Hillman reaction is a carbon-carbon bond-forming reaction between an aldehyde

and an activated alkene, catalyzed by a nucleophile such as a tertiary amine or phosphine.

Crotononitrile can serve as the activated alkene component in this reaction.

Experimental Protocol: Baylis-Hillman Reaction of Crotononitrile with Benzaldehyde

Reactants: Crotononitrile, Benzaldehyde, 1,4-diazabicyclo[2.2.2]octane (DABCO) as a

catalyst.

Procedure: To a stirred solution of benzaldehyde (1.0 equiv) and DABCO (0.1 equiv) in a

suitable solvent (e.g., THF or acetonitrile), crotononitrile (1.2 equiv) is added dropwise at

room temperature. The reaction mixture is stirred for a specified time (typically 24-48 hours)

and monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction is quenched with a saturated aqueous solution of

ammonium chloride. The aqueous layer is extracted with an organic solvent (e.g., ethyl

acetate). The combined organic layers are washed with brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel to afford

the desired Baylis-Hillman adduct.

The workflow for a typical Baylis-Hillman reaction is illustrated below:

Reaction Setup Reaction Work-up Purification

Combine Benzaldehyde and DABCO in Solvent Add Crotononitrile Stir at Room Temperature Monitor by TLC Quench with NH4Cl (aq) Extract with Organic Solvent Wash and Dry Organic Layer Concentrate Column Chromatography final_product
Isolated Product

Click to download full resolution via product page

Baylis-Hillman Reaction Workflow

Biological Activity and Toxicological Profile
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Crotononitrile is recognized for its neurotoxic effects.[7] Studies have indicated that it can

cause injury to the skin, eyes, and respiratory tract upon exposure.[7] The toxicological

properties of crotononitrile are an active area of research, with studies suggesting a potential

link to the serotonergic system.

Neurotoxicity and the Serotonergic System
Research in animal models has shown that administration of crotononitrile can induce

behavioral abnormalities. These effects are thought to be mediated, at least in part, by an

enhancement of the serotonergic system. Studies have reported increased levels of serotonin

(5-HT) and its metabolite, 5-hydroxyindoleacetic acid (5-HIAA), in the brain following exposure

to crotononitrile. This suggests that crotononitrile may interfere with the normal regulation of

serotonin, a key neurotransmitter involved in mood, cognition, and motor function.

The proposed mechanism involves an increase in serotonin turnover, leading to an

overstimulation of serotonergic pathways. This can result in the observed behavioral changes.

The diagram below illustrates a simplified model of this proposed interaction.
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Proposed Interaction of Crotononitrile with the Serotonergic System
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Conclusion
Crotononitrile is a readily available and versatile chemical intermediate with important

applications in organic synthesis. Its commercial availability from a range of suppliers provides

researchers with options for sourcing this reagent for their specific needs. A thorough

understanding of its technical data and safety information is crucial for its safe handling and

use. Further research into its biological activities, particularly its neurotoxic effects, will continue

to shed light on its mechanism of action and potential toxicological implications. This guide

serves as a foundational resource for professionals working with Crotononitrile, providing a

comprehensive overview of its commercial landscape and key technical aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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